Cas no 64383-01-3 (4-(3-Methyl-1H-pyrazole-1-sulfonyl)benzene-1-sulfonamide)

4-(3-Methyl-1H-pyrazole-1-sulfonyl)benzene-1-sulfonamide structure
64383-01-3 structure
Product Name:4-(3-Methyl-1H-pyrazole-1-sulfonyl)benzene-1-sulfonamide
CAS No:64383-01-3
MF:C10H11N3O4S2
MW:301.342039346695
CID:2791969
PubChem ID:71371856
Update Time:2025-04-21

4-(3-Methyl-1H-pyrazole-1-sulfonyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • DTXSID50794765
    • 64383-01-3
    • 4-(3-Methyl-1H-pyrazole-1-sulfonyl)benzene-1-sulfonamide
    • 4-((3-Methyl-1H-pyrazol-1-yl)sulfonyl)benzenesulfonamide
    • Inchi: 1S/C10H11N3O4S2/c1-8-6-7-13(12-8)19(16,17)10-4-2-9(3-5-10)18(11,14)15/h2-7H,1H3,(H2,11,14,15)
    • InChI Key: GWANUWULDZDXRN-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)S(N)(=O)=O)(N1C=CC(C)=N1)(=O)=O

Computed Properties

  • Exact Mass: 301.01909819Da
  • Monoisotopic Mass: 301.01909819Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 512
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 129Ų
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